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Compound of Interest

Compound Name:
3-Chloro-6-fluoro-2-

methoxyphenol

CAS No.: 1781486-66-5

Cat. No.: B1530752

Get Quote

Executive Summary
3-Chloro-6-fluoro-2-methoxyphenol (CFMP) represents a highly specialized class of poly-

halogenated guaiacol derivatives. While historically viewed as an intermediate in agrochemical

synthesis (analogous to Dicamba precursors), its unique substitution pattern—featuring a

"push-pull" electronic structure and sterically crowded halogen array—has unlocked new

applications in crystal engineering and liquid crystal (LC) design.

This guide details the use of CFMP as a supramolecular synthon. The juxtaposition of a hard,

electronegative fluorine atom (C-F) and a polarizable chlorine atom (C-Cl) on the phenolic

scaffold enables the precise tuning of lattice energies via competing halogen bonding (

-hole interactions) and classical hydrogen bonding.
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Property Specification

IUPAC Name 3-Chloro-6-fluoro-2-methoxyphenol

CAS Number 1781486-66-5

Molecular Formula C₇H₆ClFO₂

Molecular Weight 176.57 g/mol

Appearance Off-white to pale yellow crystalline solid

Dipole Moment High (due to ortho-F/OMe and meta-Cl vectors)

Key Functionality
Halogen Bond Donor (Cl), H-Bond Donor (OH),

H-Bond Acceptor (OMe, F)

Application 1: Crystal Engineering & Halogen
Bonding
Mechanism of Action
In solid-state material science, CFMP acts as a multi-modal tecton. The hydroxyl group (-OH)

typically drives the primary assembly into chains or dimers. However, the 3-chloro substituent

introduces a

-hole (a region of positive electrostatic potential) that can interact with nucleophiles (like the
oxygen of the methoxy group or the

-system of adjacent rings). The 6-fluoro atom, being orthogonal to the chlorine, acts as a steric
fence and a weak H-bond acceptor, preventing close packing in specific directions and
inducing unique herringbone motifs.

Protocol: Growth of Co-Crystals for NLO Applications
This protocol describes the co-crystallization of CFMP with 4,4'-bipyridine to form non-

centrosymmetric solids for Non-Linear Optical (NLO) applications.

Materials Required
3-Chloro-6-fluoro-2-methoxyphenol (CFMP), >98% purity.
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4,4'-Bipyridine (Linker).

Solvents: Methanol (HPLC grade), Chloroform (anhydrous).

Equipment: 20 mL scintillation vials, Parafilm, Optical microscope.

Step-by-Step Methodology
Stoichiometric Mixing:

Weigh 176.6 mg (1.0 mmol) of CFMP.

Weigh 78.1 mg (0.5 mmol) of 4,4'-bipyridine (Targeting a 2:1 supramolecular complex).

Dissolve both solids in 10 mL of Methanol/Chloroform (1:1 v/v) mixture. Sonicate for 5

minutes until a clear homogeneous solution is obtained.

Slow Evaporation (Thermodynamic Control):

Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial to

remove dust nuclei.

Cover the vial with Parafilm and pierce 3–4 small holes using a needle to control the

evaporation rate.

Store in a vibration-free, temperature-controlled environment (20°C) for 5–7 days.

Harvesting & Validation:

Crystals should appear as colorless prisms.

Validation: Perform Single Crystal X-Ray Diffraction (SC-XRD). Look for the characteristic

O-H...N hydrogen bond (primary interaction) and the Cl...N or Cl...F halogen bond

(secondary interaction) stabilizing the lattice.
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CFMP is an ideal precursor for laterally fluorinated ester mesogens. The lateral fluorine (at

position 6) and chlorine (at position 3) disrupt the smectic layering, lowering the melting point

and viscosity while maintaining a high dielectric anisotropy (

), which is critical for rapid-switching displays.

Synthesis Workflow Diagram
The following diagram illustrates the conversion of CFMP into a reactive mesogen precursor.
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Caption: Synthetic pathway for converting CFMP into a liquid crystal monomer. The lateral

halogenation (Cl, F) is preserved to tune the mesophase properties.

Protocol: Esterification to Form Mesogen Core
Materials

CFMP (1.0 eq).

4-Octyloxybenzoic acid (1.1 eq) – The "Tail".

DCC (N,N'-Dicyclohexylcarbodiimide) (1.2 eq).

DMAP (4-Dimethylaminopyridine) (0.1 eq).

Dichloromethane (DCM), anhydrous.

Procedure
Reaction Setup: In a flame-dried round-bottom flask under Argon, dissolve 4-octyloxybenzoic

acid (1.1 eq) in anhydrous DCM.

Activation: Add DCC (1.2 eq) and DMAP (0.1 eq) at 0°C. Stir for 30 minutes. A white

precipitate (dicyclohexylurea, DCU) will begin to form.
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Addition: Add CFMP (1.0 eq) dissolved in minimal DCM dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Workup: Filter off the DCU precipitate. Wash the filtrate with 1M HCl (to remove DMAP),

saturated NaHCO₃, and brine.

Purification: Recrystallize from ethanol. The product will be a laterally halogenated ester.

Note: The presence of the 6-fluoro group may retard the reaction slightly due to steric

hindrance; ensure efficient stirring.

Critical Analysis & Troubleshooting
Regiochemistry & Purity
Commercial sources of CFMP must be validated by 19F-NMR.

Expected Signal: A singlet or doublet (if H-coupling is resolved) around -130 to -140 ppm

(relative to CFCl₃).

Impurity Alert: Isomers like 4-chloro-2-fluoro-6-methoxyphenol will show distinct splitting

patterns. Isomeric purity is non-negotiable for LC applications, as impurities act as defects

that destroy the mesophase range.

Thermal Stability
Thermogravimetric Analysis (TGA) of CFMP derivatives typically shows stability up to ~220°C.

However, the methoxy group can undergo thermal rearrangement at higher temperatures in the

presence of Lewis acids. Avoid acidic processing above 150°C.

Safety Considerations
Halogenated Phenols: Skin irritants and potential sensitizers. Use nitrile gloves.

Reactivity: CFMP is acidic (pKa ~7-8). It reacts vigorously with strong bases and oxidizing

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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